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Compound of Interest

Compound Name: Benzyl tiglate

Cat. No.: B042538

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyl tiglate (CAS No. 37526-88-8) is an unsaturated ester with a characteristic spicy,
herbaceous, and fruity aroma. It finds application in the flavor and fragrance industries. As with
any chemical substance, a thorough understanding of its safety and toxicity profile is
paramount for safe handling and use in research and development. This technical guide
provides an in-depth overview of the available safety, toxicity, and handling information for
benzyl tiglate, targeted at professionals in scientific research and drug development.

Hazard Identification and Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a framework for the hazardous properties of chemicals. However, the classification for benzyl
tiglate can vary between suppliers. A summary of the potential hazards is presented below.

Table 1: GHS Hazard Classification for Benzyl Tiglate
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Hazard Class Hazard Statement GHS Pictogram Signal Word
o H302: Harmful if ]
Acute Toxicity (Oral) lalt text Warning
swallowed[1]
Skin H315: Causes skin _
) o S lalt text Warning
Corrosion/Irritation irritation[1][2]
Serious Eye H319: Causes serious _
lalt text Warning

Damage/Eye Irritation  eye irritation[1]

Specific target organ
toxicity — Single H335: May cause ]

. ) S lalt text Warning
exposure (Respiratory  respiratory irritation[1]

tract irritation)

Note: Some suppliers do not classify benzyl tiglate as hazardous.
Precautionary Statements:

A comprehensive list of precautionary statements is crucial for safe handling. The following are

commonly associated with benzyl tiglate:

e Prevention: P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P264 (Wash skin
thoroughly after handling), P270 (Do not eat, drink or smoke when using this product), P271
(Use only outdoors or in a well-ventilated area), P280 (Wear protective gloves/protective
clothing/eye protection/face protection).[1]

e Response: P301+P312 (IF SWALLOWED: Call a POISON CENTER/doctor if you feel
unwell), P330 (Rinse mouth), P302+P352 (IF ON SKIN: Wash with plenty of water),
P304+P340 (IF INHALED: Remove person to fresh air and keep comfortable for breathing),
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing), P332+P313 (If skin irritation
occurs: Get medical advice/attention), P337+P313 (If eye irritation persists: Get medical
advice/attention), P362 (Take off contaminated clothing and wash before reuse).[1]
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o Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405
(Store locked up).[1]

e Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[1]

Toxicological Data

Toxicological data provides quantitative information on the potential adverse effects of a
substance.

Table 2: Summary of Toxicological Data for Benzyl Tiglate

Endpoint Species Route Value Reference

Acute Oral (Moreno, 1979d)
. Rat Oral > 5000 mg/kg o

Toxicity (LD50) as cited in[3]

No irritation at
Skin Irritation Human Dermal 10% in [3]

petrolatum

Data from read-

- across analog
Genotoxicity

S. typhimurium In vitro Non-mutagenic benzyl trans-2-
(Ames Test)
methyl-2-
butenoate[4]
Data from read-
Genotoxicity across analog
(Micronucleus - In vitro Non-clastogenic benzyl trans-2-
Test) methyl-2-

butenoate[4]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of chemicals are outlined in
the OECD Guidelines for the Testing of Chemicals. These standardized methods ensure the
reliability and comparability of data.
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Acute Oral Toxicity (OECD 423)

The acute toxic class method is a stepwise procedure using a limited number of animals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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benzyl-tiglate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved. 717 Tech Support


https://static.cymitquimica.com/products/10/pdf/sds-F837446.pdf
https://www.echemi.com/products/pd180521127245-benzyl-tiglate.html
https://www.thegoodscentscompany.com/data/rw1011841.html
https://en.wikipedia.org/wiki/Benzyl_alcohol
https://www.benchchem.com/product/b042538#safety-toxicity-and-handling-information-for-benzyl-tiglate
https://www.benchchem.com/product/b042538#safety-toxicity-and-handling-information-for-benzyl-tiglate
https://www.benchchem.com/product/b042538#safety-toxicity-and-handling-information-for-benzyl-tiglate
https://www.benchchem.com/product/b042538#safety-toxicity-and-handling-information-for-benzyl-tiglate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b042538?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

